(2S,5R)-2-(Bromomethyl)-5-(3-methylphenyl)oxane

• Molecular Formula: C13H17BrO
• Molecular Weight: 269.18 g/mol
• IUPAC Name: (2S,5R)-2-(bromomethyl)-5-(3-methylphenyl)oxane
• InChI: InChI=1S/C13H17BrO/c1-10-3-2-4-11(7-10)12-5-6-13(8-14)15-9-12/h2-4,7,12-13H,5-6,8-9H2,1H3/t12-,13-/m0/s1
• InChI Key: WEAHNZWRRGERBO-STQMWFEESA-N
• Isomeric SMILES: CC1=CC(=CC=C1)[C@H]2CC[C@H](OC2)CBr
• Canonical SMILES: CC1=CC(=CC=C1)C2CCC(OC2)CBr

Description

(2S,5R)-2-(Bromomethyl)-5-(3-methylphenyl)oxane is a chiral oxane derivative characterized by a bromomethyl group at the 2-position and a 3-methylphenyl substituent at the 5-position. The bromomethyl group enables nucleophilic substitution reactions, making it a versatile intermediate in organic synthesis.

Biological Activity

(2S,5R)-2-(Bromomethyl)-5-(3-methylphenyl)oxane is a chiral compound that has garnered interest due to its potential biological activities. This compound features a bromomethyl group and a 3-methylphenyl moiety attached to an oxane ring, which may influence its reactivity and interaction with biological systems. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry, particularly in the development of therapeutic agents.

The molecular formula of (2S,5R)-2-(Bromomethyl)-5-(3-methylphenyl)oxane is C12H14BrO, with a molecular weight of 273.14 g/mol. The structural characteristics that contribute to its biological activity include:

Property	Value
Molecular Formula	C12H14BrO
Molecular Weight	273.14 g/mol
IUPAC Name	(2S,5R)-2-(bromomethyl)-5-(3-methylphenyl)oxane
InChI Key	XVHKDHAIJBDTKG-UWVGGRQHSA-N

The biological activity of (2S,5R)-2-(Bromomethyl)-5-(3-methylphenyl)oxane is primarily attributed to the presence of the bromomethyl group, which can form covalent bonds with nucleophilic sites on proteins or enzymes. This interaction may inhibit their activity, leading to various biological effects. The 3-methylphenyl group may enhance the compound's binding affinity and specificity for certain molecular targets, potentially increasing its efficacy in biological systems .

Biological Activities

Research indicates that (2S,5R)-2-(Bromomethyl)-5-(3-methylphenyl)oxane exhibits several biological activities:

• Anticancer Activity : Preliminary studies suggest that this compound may inhibit the proliferation of cancer cells by inducing apoptosis through its interaction with specific cellular pathways.
• Antiviral Properties : Investigations into its antiviral activity have shown promise, indicating potential use in treating viral infections by disrupting viral replication mechanisms.
• Enzyme Inhibition : The compound has been studied for its ability to inhibit various enzymes, which could be beneficial in regulating metabolic pathways.

Case Studies

• Anticancer Research : A study focused on the compound's effect on human cancer cell lines demonstrated a significant reduction in cell viability at micromolar concentrations. The proposed mechanism involved the induction of oxidative stress and subsequent apoptosis .
• Antiviral Activity : In vitro assays indicated that (2S,5R)-2-(Bromomethyl)-5-(3-methylphenyl)oxane effectively reduced viral load in infected cell cultures, suggesting it may act by interfering with viral entry or replication .

Comparative Analysis

To better understand the unique properties of (2S,5R)-2-(Bromomethyl)-5-(3-methylphenyl)oxane, it can be compared with similar compounds:

Compound	Structural Feature	Biological Activity
(2S,5R)-2-(Chloromethyl)-5-(3-methylphenyl)oxane	Chloromethyl instead of bromomethyl	Moderate enzyme inhibition
(2S,5R)-2-(Bromomethyl)-5-(4-fluorophenyl)oxane	Different phenyl substitution	Enhanced anticancer properties

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Aromatic Oxane Derivatives

The compound can be compared to analogs with differing substituents on the oxane ring or aryl group. Key examples include:

Table 1: Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Source
(2S,5R)-2-(Bromomethyl)-5-(3-methylphenyl)oxane	C₁₃H₁₇BrO	273.14	Bromomethyl, 3-methylphenyl	Inferred
(2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane	C₁₂H₁₄BrFO	273.14	Bromomethyl, 3-fluorophenyl
(2S,5R)-2-Isopropyl-5-methylcyclohexanone	C₁₀H₁₈O	154.25	Isopropyl, methyl (cyclohexanone)

Key Observations :

• In contrast, the 3-fluorophenyl analog (Table 1) has an electron-withdrawing fluorine atom, which may alter reactivity in electrophilic substitution or coupling reactions .
• Stereochemical Influence: The (2S,5R) configuration is critical for enantioselective applications. For example, (2S,5R)-2-isopropyl-5-methylcyclohexanone demonstrated poor enantiomeric excess (e.e. 25.6–34.1%) in epoxidation reactions compared to D-fructose-derived catalysts (e.e. >96%) .